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Compound of Interest

Compound Name: Azido-PEG5-triethoxysilane

Cat. No.: B1192237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Azido-PEG5-triethoxysilane, a
versatile heterobifunctional linker crucial for advancements in drug delivery, diagnostics, and
biomaterial engineering. This document details commercial suppliers and current pricing,
alongside in-depth experimental protocols for its application in surface modification and
bioconjugation.

Introduction to Azido-PEGb5-triethoxysilane

Azido-PEGS5-triethoxysilane is a polyethylene glycol (PEG)-based linker featuring a terminal
azide group and a triethoxysilane moiety. This unique structure allows for a dual functionality:
the triethoxysilane group enables robust covalent attachment to silica-based surfaces, such as
glass slides, silicon wafers, and nanoparticles, while the azide group serves as a reactive
handle for "click chemistry," specifically the copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions.[1][2] The PEG5
linker itself is a hydrophilic spacer that enhances the water solubility and biocompatibility of the
modified materials, which can help to reduce non-specific protein adsorption.[3] These
properties make Azido-PEG5-triethoxysilane a valuable tool in the development of targeted
drug delivery systems, biosensors, and advanced biomaterials.[3]
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A variety of chemical suppliers offer Azido-PEG5-triethoxysilane for research and
development purposes. The pricing is dependent on the quantity and purity of the product.
Below is a summary of commercially available options.

Product Catalog

Supplier Purity Quantity Price (USD)
Name Number
Azido-PEG5-
BroadPharm triethoxysilan ~ BP-24074 98% 100 mg $280.00
e
250 mg $450.00
500 mg $680.00
1lg $980.00
Azido-PEG5-
MedchemExp ] ]
triethoxysilan HY-136553 >98% 25 mg $145.00
ress
e
Azido-PEG5- Pricing
AxisPharm triethoxysilan ~ AP11590 >95% available
e upon request

Key Applications and Experimental Protocols

Azido-PEGS5-triethoxysilane is predominantly utilized in two key areas: the functionalization of
surfaces and the synthesis of complex biomolecules and drug delivery systems, including
Proteolysis Targeting Chimeras (PROTACS).

Surface Functionalization of Silica Nanoparticles

This protocol details the process of modifying the surface of silica nanopatrticles with Azido-
PEG5-triethoxysilane to create a reactive platform for subsequent bioconjugation via click
chemistry.

Materials:

¢ Silica nanoparticles
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Ethanol (anhydrous)

Ammonium hydroxide solution (14.6 M)

Tetraethyl orthosilicate (TEOS)

Azido-PEG5-triethoxysilane

Deionized water
Methodology:
» Synthesis of Silica Nanopatrticles:

o To a solution of TEOS (2.5 mL) in 115 mL of anhydrous ethanol, add 3.75 mL of aqueous
ammonium hydroxide solution (14.6 M) and 3.75 mL of deionized water while stirring.[4]

o After 12 hours of stirring, isolate the silica nanoparticles by centrifugation at 15,000 rpm
and discard the supernatant.[4]

o Wash the nanopatrticles by resuspending them in ethanol and repeating the
centrifugation/redispersion process three times.[4]

o Finally, redisperse the purified silica nanoparticles in ethanol.[4]
» Surface Modification with Azido-PEG5-triethoxysilane:
o Disperse the synthesized silica nanoparticles in ethanol at a concentration of 5 mg/mL.[4]

o Add Azido-PEG5-triethoxysilane to the nanoparticle solution. The weight ratio of silica
nanoparticles to the silane can be varied, for example, from 1:0.01 to 1:0.1, to optimize
surface coverage.[4]

o Allow the reaction to stir at room temperature for 12 hours.[4]

o Isolate and purify the functionalized nanoparticles by centrifugation at 15,000 rpm for 10
minutes, repeated three times, to remove excess silane.[4]
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o Resuspend the final Azido-PEG5-functionalized silica nanoparticles in ethanol.[4]
Characterization:

The successful functionalization of the nanopatrticles can be confirmed through various

analytical techniques:

o Fourier-Transform Infrared Spectroscopy (FTIR): The appearance of a characteristic peak
around 2100 cm~1 indicates the presence of the azide group.[5]

o X-ray Photoelectron Spectroscopy (XPS): Analysis of the surface elemental composition
should reveal the presence of nitrogen from the azide group and silicon from the silane.[6][7]

e Thermogravimetric Analysis (TGA): This can be used to quantify the amount of the linker

grafted onto the nanopatrticle surface.[6]
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Caption: Workflow for the synthesis and functionalization of silica nanopatrticles.

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)

This protocol outlines a general procedure for the "click" reaction between an azide-
functionalized surface (or molecule) and an alkyne-containing molecule.

Materials:

* Azide-functionalized substrate (e.g., Azido-PEG5-functionalized nanoparticles)
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Alkyne-containing molecule of interest

Copper(ll) sulfate (CuSOa)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine
(TBTA) as a ligand

Reaction buffer (e.g., water, DMSO/t-butanol mixture)
Methodology:

e Preparation of Stock Solutions:

[¢]

Prepare a stock solution of your alkyne-containing molecule in a suitable solvent.

[¢]

Prepare a stock solution of CuSOa (e.g., 20 mM in water).[8]

[e]

Prepare a stock solution of the ligand (e.g., 50 mM THPTA in water).[8]

o

Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).[8]

o Click Reaction:

o

Disperse the azide-functionalized substrate in the reaction buffer.
o Add the alkyne-containing molecule to the reaction mixture.

o In a separate tube, premix the CuSOa4 and ligand solutions.[8] Add this complex to the
reaction mixture.

o Initiate the reaction by adding the sodium ascorbate solution.[9]

o Allow the reaction to proceed at room temperature for 30-60 minutes, or as optimized for
your specific reactants.[9]

o Purification:
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o Purify the resulting conjugate to remove the copper catalyst, excess reagents, and
byproducts. For nanopatrticles, this can be achieved by repeated centrifugation and
resuspension.[4] For soluble molecules, techniques like dialysis or size exclusion
chromatography may be appropriate.

Catalyst System

. Sodium Ascorbate
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Caption: General workflow for a CUAAC "click" reaction.

Application in PROTAC Synthesis

Azido-PEGS5-triethoxysilane can be adapted for the synthesis of PROTACS, which are
bifunctional molecules that induce the degradation of a target protein. In this context, the azide-
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PEG portion of the molecule serves as a linker to connect a ligand for the target protein with a
ligand for an E3 ubiquitin ligase.

General Procedure for PROTAC Synthesis via Click Chemistry:

e Synthesize or obtain an alkyne-modified ligand for the protein of interest and an azide-
containing ligand for the E3 ligase (or vice versa, where the azide is on the target protein
ligand and the alkyne is on the E3 ligase ligand). An azide-PEG linker can be incorporated
into one of the ligands.

o Dissolve the alkyne- and azide-containing ligands in a suitable solvent such as DMF.[10]

e Add an aqueous solution of CuSOa4-5H20 and sodium ascorbate to catalyze the click
reaction.[10]

 Stir the reaction mixture at room temperature for approximately 16 hours.[10]

o Purify the resulting PROTAC using preparative HPLC.[10]

Protein of Interest
Ligand (with Alkyne)

CUuAAC Click Reaction
(CuS04, NaAscorbate, DMF/H20)

PROTAC Molecule

Purification
(Prep-HPLC)

E3 Ligase Ligand
(with Azide-PEG Linker)

Click to download full resolution via product page

Caption: Logical workflow for PROTAC synthesis using a click chemistry approach.

Conclusion

Azido-PEGS5-triethoxysilane is a powerful and versatile chemical tool for researchers in the
life sciences. Its dual functionality enables the straightforward and robust modification of silica-
based surfaces and the construction of complex bioconjugates and targeted therapeutics. The
protocols and data presented in this guide offer a solid foundation for the successful application
of this reagent in a variety of research and development settings.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12257526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12257526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12257526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12257526/
https://www.benchchem.com/product/b1192237?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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